Cas no 1245940-52-6 (tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate)

tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate structure
1245940-52-6 structure
Product Name:tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate
CAS No:1245940-52-6
MF:C15H19F3N2O3
MW:332.318174600601
CID:1094484
PubChem ID:70226389
Update Time:2025-07-19

tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate
    • tert-butyl N-[1-amino-1-oxo-2-[3-(trifluoromethyl)phenyl]propan-2-yl]carbamate
    • AKOS022189087
    • tert-Butyl(1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate
    • tert-Butyl {1-amino-1-oxo-2-[3-(trifluoromethyl)phenyl]propan-2-yl}carbamate
    • SCHEMBL7910019
    • CS-0273162
    • 1245940-52-6
    • Z1343443187
    • Inchi: 1S/C15H19F3N2O3/c1-13(2,3)23-12(22)20-14(4,11(19)21)9-6-5-7-10(8-9)15(16,17)18/h5-8H,1-4H3,(H2,19,21)(H,20,22)
    • InChI Key: JKDFLYSZMBPDPB-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C(C(N)=O)(C)NC(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 332.13477696g/mol
  • Monoisotopic Mass: 332.13477696g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 81.4Ų

tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate Pricemore >>

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Additional information on tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate

Introduction to Tert-Butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate (CAS No. 1245940-52-6)

Tert-butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate, with the CAS number 1245940-52-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further investigation and development.

The molecular structure of this compound features a tert-butyl group, which is known for its steric hindrance properties, and a carbamate moiety linked to a propanone backbone. The presence of a 3-(trifluoromethyl)phenyl group introduces additional complexity and potential for unique interactions with biological targets. These structural features make it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-amino-1-oxo group in the molecular structure suggests potential bioactivity, particularly in the context of enzyme inhibition or receptor binding. This has prompted researchers to investigate its pharmacological properties and explore its potential applications in therapeutic interventions.

One of the key areas of research involving this compound is its potential as an intermediate in the synthesis of more complex molecules. The versatility of the carbamate functional group allows for further derivatization, enabling the creation of libraries of compounds with tailored biological activities. This approach is particularly relevant in the context of high-throughput screening programs aimed at identifying new lead compounds for drug development.

The trifluoromethyl substituent on the phenyl ring is another important feature from a chemical perspective. This group is known to enhance metabolic stability and binding affinity, making it a common motif in many approved drugs. The combination of these structural elements in Tert-butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

Recent studies have begun to explore the biological activity of this compound, focusing on its potential interactions with various enzymes and receptors. Preliminary data indicate that it may exhibit inhibitory effects on certain metabolic pathways, which could be relevant for the treatment of conditions such as inflammation or metabolic disorders. These findings highlight the importance of continued research to fully understand the therapeutic potential of this molecule.

The synthesis of this compound involves several sophisticated chemical transformations, including condensation reactions and protection-deprotection strategies. The use of advanced synthetic techniques ensures high yields and purity, which are essential for subsequent biological evaluation. The development of efficient synthetic routes is crucial for scaling up production and facilitating further research.

In addition to its potential therapeutic applications, Tert-butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate may also find utility in other areas of chemical research. For instance, its unique structure could serve as a scaffold for designing new materials or catalysts with specific properties. The exploration of such applications would further expand the scope of research involving this compound.

The ongoing investigation into this compound underscores the importance of interdisciplinary collaboration in chemical and pharmaceutical research. By combining expertise from organic chemistry, medicinal chemistry, and biochemistry, researchers can gain deeper insights into the structure-function relationships that govern biological activity. This collaborative approach is essential for accelerating the discovery and development of new therapeutic agents.

In conclusion, Tert-butyl (1-amino-1-oxo-2-(3-(trifluoromethyl)phenyl)propan-2-yl)carbamate represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features and preliminary biological activity make it a valuable subject for further investigation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an important role in advancing our understanding of biological systems and developing new treatments for various diseases.

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